Cas no 2375260-35-6 (1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 2375260-35-6
• MF: C₁₁H₈Cl₂F₂O₂
• MW: 281.082828521729
• CID: 6541779
• PubChem ID: 145867060
• Update Time: 2025-07-21

1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7436116
• MFCD32068603
• 1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid
• 2375260-35-6
• 1-(3,5-Dichlorophenyl)-3,3-difluoro-cyclobutanecarboxylic acid
• Z3759788210

• Inchi： 1S/C11H8Cl2F2O2/c12-7-1-6(2-8(13)3-7)10(9(16)17)4-11(14,15)5-10/h1-3H,4-5H2,(H,16,17)
• InChI Key： ZNEWLMZZAKYYCD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1(C(=O)O)CC(C1)(F)F)Cl

Computed Properties

• Exact Mass: 279.9869412g/mol
• Monoisotopic Mass: 279.9869412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2375260-35-6)

1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2375260-35-6) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique difluorocyclobutane core, which enhances its metabolic stability and bioavailability, making it a subject of growing interest in drug discovery. The presence of 3,5-dichlorophenyl and carboxylic acid moieties further expands its applicability in designing enzyme inhibitors and bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid has surged due to their role in addressing challenges such as drug resistance and environmental sustainability. Researchers are actively exploring its utility in medicinal chemistry, particularly for targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in oncology and neurology. Its structural versatility also aligns with the rising trend of fragment-based drug design (FBDD), a strategy gaining traction in AI-driven drug development.

The synthesis of CAS No. 2375260-35-6 involves multi-step organic transformations, including cyclobutane ring formation and selective fluorination. Advanced techniques like flow chemistry and catalysis are often employed to optimize yield and purity, reflecting the industry's shift toward greener methodologies. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) ensures compliance with regulatory standards, a critical factor for pharmaceutical intermediates.

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In summary, 1-(3,5-Dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid exemplifies the convergence of innovation in fluorine chemistry and drug design. Its CAS No. 2375260-35-6 serves as a pivotal identifier for procurement and literature searches, while its structural features continue to inspire cross-disciplinary applications. As the scientific community prioritizes precision medicine and green chemistry, this compound is poised to remain a focal point in cutting-edge research.